Cas no 1805043-75-7 (5-Chloromethyl-4-cyano-2-fluorophenylacetic acid)

• Product Name: 5-Chloromethyl-4-cyano-2-fluorophenylacetic acid
• CAS No: 1805043-75-7
• MF: C₁₀H₇ClFNO₂
• MW: 227.619485139847
• CID: 4792009
• Update Time: 2025-05-22

5-Chloromethyl-4-cyano-2-fluorophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloromethyl-4-cyano-2-fluorophenylacetic acid

• Inchi： 1S/C10H7ClFNO2/c11-4-7-1-6(3-10(14)15)9(12)2-8(7)5-13/h1-2H,3-4H2,(H,14,15)
• InChI Key： CZHLSXUESGVMEM-UHFFFAOYSA-N
• SMILES： ClCC1=C(C#N)C=C(C(CC(=O)O)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 1.6
• Topological Polar Surface Area: 61.1

Additional information on 5-Chloromethyl-4-cyano-2-fluorophenylacetic acid

5-Chloromethyl-4-cyano-2-fluorophenylacetic Acid: A Comprehensive Overview

The compound with CAS No. 1805043-75-7, commonly referred to as 5-Chloromethyl-4-cyano-2-fluorophenylacetic Acid, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a phenyl ring substituted with a chlorine atom at the 5-position, a cyano group at the 4-position, and a fluorine atom at the 2-position. The acetic acid moiety further enhances its chemical versatility, making it a valuable building block in various synthetic applications.

Recent studies have highlighted the potential of 5-Chloromethyl-4-cyano-2-fluorophenylacetic Acid in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those with anti-inflammatory and anticancer properties. The presence of electron-withdrawing groups such as cyano and fluorine atoms significantly influences the compound's reactivity and stability, making it an ideal candidate for further functionalization.

One of the most notable advancements in the synthesis of 5-Chloromethyl-4-cyano-2-fluorophenylacetic Acid involves the use of microwave-assisted techniques. These methods have been shown to improve reaction efficiency and yield, reducing the time required for synthesis while maintaining high purity levels. Such innovations underscore the importance of continuous improvement in synthetic methodologies to meet the demands of modern pharmaceutical research.

Moreover, computational studies have provided deeper insights into the electronic properties and molecular interactions of this compound. By employing density functional theory (DFT) calculations, scientists have been able to predict its reactivity under various conditions, facilitating its application in complex organic transformations. These findings have been instrumental in optimizing reaction conditions for large-scale production.

In terms of applications, 5-Chloromethyl-4-cyano-2-fluorophenylacetic Acid has shown promise in the development of agrochemicals and specialty chemicals. Its ability to act as a versatile intermediate allows for the creation of compounds with tailored functionalities, addressing specific agricultural challenges such as pest resistance and crop protection.

Recent collaborative efforts between academic institutions and industry partners have further expanded our understanding of this compound's potential. For instance, studies conducted at leading research universities have demonstrated its role in synthesizing novel antibiotics, leveraging its unique structural features to combat emerging drug-resistant bacterial strains.

The integration of green chemistry principles into the synthesis and application of 5-Chloromethyl-4-cyano-2-fluorophenylacetic Acid has also been a focal point in recent research. By adopting environmentally friendly solvents and catalysts, researchers aim to minimize waste generation and reduce ecological impact, aligning with global sustainability goals.

In conclusion, 5-Chloromethyl-4-cyano-2-fluorophenylacetic Acid stands as a testament to the continuous evolution of organic chemistry. Its versatility, combined with cutting-edge research advancements, positions it as a pivotal compound in both academic exploration and industrial applications. As scientific innovation continues to unfold, this compound is poised to play an even more significant role in shaping future discoveries across multiple disciplines.